5-Oxo-1,4-thiazepane-3-carboxamide
Overview
Description
5-Oxo-1,4-thiazepane-3-carboxamide is a chemical compound . The IUPAC name for this compound is 5-oxo-1,4-thiazepane-3-carboxylic acid . The InChI code for this compound is 1S/C6H9NO3S/c8-5-1-2-11-3-4 (7-5)6 (9)10/h4H,1-3H2, (H,7,8) (H,9,10) .
Molecular Structure Analysis
The molecular weight of 5-Oxo-1,4-thiazepane-3-carboxamide is 175.21 . The InChI key for this compound is JICTZUFURQRLDW-UHFFFAOYSA-N . The canonical SMILES structure is C1CSCC(NC1=O)C(=O)N .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Oxo-1,4-thiazepane-3-carboxamide include a molecular weight of 175.21 . The compound’s IUPAC name is 5-oxo-1,4-thiazepane-3-carboxylic acid . The InChI code for this compound is 1S/C6H9NO3S/c8-5-1-2-11-3-4 (7-5)6 (9)10/h4H,1-3H2, (H,7,8) (H,9,10) .Scientific Research Applications
- Researchers have investigated the anticancer potential of 5-Oxo-1,4-thiazepane-3-carboxamide. It exhibits cytotoxic effects against certain cancer cell lines, making it a promising candidate for drug development .
- The compound has demonstrated antimicrobial properties against bacteria, fungi, and even some drug-resistant strains. Scientists are keen on exploring its mechanism of action and potential applications in treating infections .
- Preliminary studies suggest that 5-Oxo-1,4-thiazepane-3-carboxamide may have neuroprotective properties. It could play a role in preventing neurodegenerative diseases by modulating oxidative stress and inflammation .
- Inflammation is implicated in various diseases. Researchers are investigating whether this compound can suppress inflammatory pathways, potentially leading to novel anti-inflammatory drugs .
- Some studies have explored the impact of 5-Oxo-1,4-thiazepane-3-carboxamide on metabolic pathways. It may influence glucose metabolism, lipid homeostasis, or insulin sensitivity .
- Scientists are intrigued by the synthetic accessibility of this compound. Its unique structure offers opportunities for designing analogs with improved properties. Researchers explore modifications to enhance bioavailability, selectivity, and pharmacokinetics .
Anticancer Properties
Antimicrobial Activity
Neuroprotective Effects
Anti-inflammatory Potential
Metabolic Disorders
Chemical Biology and Medicinal Chemistry
Safety and Hazards
properties
IUPAC Name |
5-oxo-1,4-thiazepane-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O2S/c7-6(10)4-3-11-2-1-5(9)8-4/h4H,1-3H2,(H2,7,10)(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJCQARLZIUIWPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(NC1=O)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Oxo-1,4-thiazepane-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-3-(trifluoromethyl)benzamide](/img/structure/B2754430.png)
![3-Benzyl-5-[(benzyloxy)methyl]-2-phenyl-1,3-oxazolane](/img/structure/B2754432.png)
![2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide](/img/structure/B2754439.png)
![N2,N6-bis(4-methoxy-7-methylbenzo[d]thiazol-2-yl)pyridine-2,6-dicarboxamide](/img/structure/B2754442.png)
![2-[4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]-5,6,7,8-tetrahydroquinoline-3-carbonitrile](/img/structure/B2754444.png)
![[1-(Difluoromethyl)cyclobutyl]methanesulfonyl chloride](/img/structure/B2754449.png)
![N-phenethyl-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2754450.png)